Cas no 2912-89-2 (Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI))

2912-89-2 structure
Product name:Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI)
Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI)
- butan-2-yl-ethyl-[2-(2-methoxy-2,2-diphenylacetyl)oxyethyl]azanium,chloride
- Acetic acid, 2,2-diphenyl-2-methoxy-, (2-(N-sec-butyl-N-ethylamino)ethyl) ester, hydrochloride
- 2912-89-2
- 2,2-Diphenyl-2-methoxyacetic acid (2-(N-sec-butyl-N-ethylamino)ethyl) ester hydrochloride
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- Inchi: InChI=1S/C23H31NO3.ClH/c1-5-19(3)24(6-2)17-18-27-22(25)23(26-4,20-13-9-7-10-14-20)21-15-11-8-12-16-21;/h7-16,19H,5-6,17-18H2,1-4H3;1H
- InChI Key: FBQYFZSRQKALFC-UHFFFAOYSA-N
- SMILES: [Cl-].CCC([NH+](CCOC(C(C1C=CC=CC=1)(OC)C1C=CC=CC=1)=O)CC)C
Computed Properties
- Exact Mass: 372.9567
- Monoisotopic Mass: 405.2070716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 409
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40Ų
Experimental Properties
- PSA: 41.43
Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI) Related Literature
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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4. Zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes: coordination to gold surfaces†Clemens Bruhn,Joe E. Baio,Tobias Weidner Dalton Trans., 2012,41, 2986-2994
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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